Cas no 2763914-56-1 (1-[2-(Trifluoroacetamido)ethyl]cyclopentane-1-carboxylic acid)

• Product Name: 1-[2-(Trifluoroacetamido)ethyl]cyclopentane-1-carboxylic acid
• CAS No: 2763914-56-1
• MF: C₁₀H₁₄F₃NO₃
• MW: 253.218273639679
• CID: 6255951
• PubChem ID: 165983210
• Update Time: 2025-10-19

1-[2-(Trifluoroacetamido)ethyl]cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(trifluoroacetamido)ethyl]cyclopentane-1-carboxylic acid
• EN300-7160254
• 2763914-56-1
• 1-[2-(Trifluoroacetamido)ethyl]cyclopentane-1-carboxylic acid

• Inchi： 1S/C10H14F3NO3/c11-10(12,13)7(15)14-6-5-9(8(16)17)3-1-2-4-9/h1-6H2,(H,14,15)(H,16,17)
• InChI Key： AVIRSUKEMQJNQR-UHFFFAOYSA-N
• SMILES： FC(C(NCCC1(C(=O)O)CCCC1)=O)(F)F

Computed Properties

• Exact Mass: 253.09257779g/mol
• Monoisotopic Mass: 253.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 1-[2-(Trifluoroacetamido)ethyl]cyclopentane-1-carboxylic acid

Research Brief on 1-[2-(Trifluoroacetamido)ethyl]cyclopentane-1-carboxylic acid (CAS: 2763914-56-1)

1-[2-(Trifluoroacetamido)ethyl]cyclopentane-1-carboxylic acid (CAS: 2763914-56-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its cyclopentane backbone and trifluoroacetamidoethyl moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and modulators of biological pathways.

The compound's unique structural features, including the trifluoroacetamido group, contribute to its reactivity and binding affinity, making it a valuable scaffold for the design of novel therapeutics. Researchers have investigated its role in targeting specific enzymes involved in inflammatory and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of potent inhibitors for metalloproteinases, which are implicated in diseases such as cancer and arthritis.

In addition to its pharmacological potential, 1-[2-(Trifluoroacetamido)ethyl]cyclopentane-1-carboxylic acid has been utilized in proteomics research as a derivatization agent to enhance the detection and quantification of small molecules in complex biological samples. A recent proteomics study demonstrated its efficacy in improving the sensitivity of mass spectrometry-based analyses, thereby facilitating the identification of low-abundance metabolites in clinical samples.

The synthesis and characterization of this compound have also been a focus of recent research. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm its purity and structural integrity. These analytical methods are critical for ensuring the reproducibility of studies involving this compound, particularly in preclinical drug development.

Looking ahead, the versatility of 1-[2-(Trifluoroacetamido)ethyl]cyclopentane-1-carboxylic acid positions it as a promising candidate for further exploration in drug discovery and chemical biology. Future research directions may include its incorporation into larger pharmacophores or its use in combinatorial chemistry to generate diverse libraries of bioactive compounds. As the field continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.